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Compound of Interest

Compound Name: Benzene-1,3,5-tricarbaldehyde

Cat. No.: B1224647

Audience: Researchers, scientists, and drug development professionals.

Introduction

This technical guide provides a comprehensive overview of the properties, structure, and
applications of 1,3,5-Benzenetricarboxaldehyde, also known as trimesaldehyde, corresponding
to CAS number 3163-76-6. This aromatic aldehyde is a key building block in the field of
materials science, particularly in the synthesis of porous organic materials. Its symmetrical
structure, featuring three reactive aldehyde groups on a central benzene ring, makes it an ideal
trigonal linker for the construction of highly ordered crystalline structures such as Covalent
Organic Frameworks (COFs) and porous organic cages.[1][2] These materials are of significant
interest for applications in gas storage and separation, catalysis, and optoelectronics.

Chemical Structure and Properties

The molecular structure of 1,3,5-Benzenetricarboxaldehyde consists of a benzene ring
substituted with three formyl groups at the 1, 3, and 5 positions. This C3-symmetric
arrangement is crucial for its role in the formation of ordered polymeric frameworks.

Caption: Chemical structure of 1,3,5-Benzenetricarboxaldehyde.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1,3,5-
Benzenetricarboxaldehyde.
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Property Value Reference
CAS Number 3163-76-6 [1103114]
Molecular Formula CoHeOs3 [3114]
Molecular Weight 162.14 g/mol [11[3114]
Appearance White to almost white powder o

or crystals
Melting Point 156-161 °C [1]
Boiling Point (Predicted) 329.3+37.0°C [1]
Density (Predicted) 1.303 + 0.06 g/cm?3 [1]

Easily soluble in hot water and
Solubility alcohol; slightly soluble in

water.

2-8°C, under an inert
Storage [1]
atmosphere

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 1,3,5-
Benzenetricarboxaldehyde.

Spectroscopy Data Reference
1H NMR (500 MHz, CDCls) 510.21 (s, 3H), 8.64 (s, 3H) [3]

13C NMR (126 MHz, CDCls) 5 189.78, 137.80, 134.76 [3]

IR (C=0 stretch) ~1680 cm™1 [1][5]

Experimental Protocols
Synthesis of 1,3,5-Benzenetricarboxaldehyde

A common laboratory-scale synthesis involves the oxidation of the corresponding tri-alcohol.[3]
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Monomers

[1,3,5-Benzenetricarboxaldehyde] [1,4-Phenylenediamine]

@densaﬂon R@

[Solvothermal or Microwave-Assisted]

COF-LZU1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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